2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-[(E)-1-(furan-2-yl)ethylideneamino]acetamide
• InChI: InChI=1S/C22H20N4O2S/c1-16(20-12-7-13-28-20)24-25-21(27)15-29-22-23-18-10-5-6-11-19(18)26(22)14-17-8-3-2-4-9-17/h2-13H,14-15H2,1H3,(H,25,27)/b24-16+
• InChI Key: JWPQWDZJGIGVGY-LFVJCYFKSA-N
• Canonical SMILES: CC(=NNC(=O)CSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3)C4=CC=CO4
• Isomeric SMILES: C/C(=N\NC(=O)CSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3)/C4=CC=CO4
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol

Description

2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide is a compound that has garnered attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting the activity of enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant adverse effects on normal cells. In addition, it has been shown to have antioxidant properties and may have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide in lab experiments is its low toxicity and lack of significant adverse effects on normal cells. However, its synthesis method is complex and requires specialized equipment, which may limit its use in some labs.

Future Directions

For research on 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as materials science and agriculture. In addition, research on its potential use in combination with other anti-cancer agents may also be of interest.

Scientific Research Applications

2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N'-[1-(2-furyl)ethylidene]acetohydrazide has been studied for its potential applications in various fields of scientific research. In medicine, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In agriculture, it has been studied as a potential fungicide and insecticide. In materials science, it has been studied for its potential use in the development of new materials with unique properties.